3-oxo-1,4,6-triazatricyclo[7.5.0.02,7]tetradeca-2(7),5,8-triene-8-carbonitrile

• Molecular Formula: C12H12N4O
• Molecular Weight: 228.25 g/mol
• IUPAC Name: 3-oxo-1,4,6-triazatricyclo[7.5.0.02,7]tetradeca-2(7),5,8-triene-8-carbonitrile
• InChI: InChI=1S/C12H12N4O/c13-6-8-9-4-2-1-3-5-16(9)11-10(8)14-7-15-12(11)17/h7H,1-5H2,(H,14,15,17)
• InChI Key: GWDBHQFZVJQLQT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C3=C(N2CC1)C(=O)NC=N3)C#N

Description

3-oxo-1,4,6-triazatricyclo[7.5.0.02,7]tetradeca-2(7),5,8-triene-8-carbonitrile is a tricyclic organic compound characterized by a fused ring system containing three nitrogen atoms (triaza) in its core structure. The molecule features a ketone group at position 3 (3-oxo) and a nitrile substituent at position 8 (8-carbonitrile). The bicyclic framework [7.5.0.02,7] denotes a 7-membered ring fused to a 5-membered ring, with additional bridging atoms at positions 2 and 7, creating a rigid, three-dimensional architecture.

Preparation Methods

The synthesis of 3-oxo-1,4,6-triazatricyclo[7.5.0.02,7]tetradeca-2(7),5,8-triene-8-carbonitrile involves multiple steps and specific reaction conditions. The synthetic routes typically include the formation of the tricyclic core followed by the introduction of functional groups. Industrial production methods may involve optimizing these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

3-oxo-1,4,6-triazatricyclo[7.5.0.02,7]tetradeca-2(7),5,8-triene-8-carbonitrile undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it may be studied for its potential therapeutic effects and interactions with biological targets. In industry, it can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-oxo-1,4,6-triazatricyclo[7.5.0.02,7]tetradeca-2(7),5,8-triene-8-carbonitrile involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. Detailed studies are required to fully elucidate these mechanisms.

Comparison with Similar Compounds

Table 1: Structural Comparison of Tricyclic Compounds

Compound Name	Core Structure	Substituents/Functional Groups	Heteroatoms	Key Structural Features
3-oxo-1,4,6-triazatricyclo[7.5.0.02,7]tetradeca-2(7),5,8-triene-8-carbonitrile	1,4,6-Triazatricyclo[7.5.0.02,7]tetradecane	3-oxo, 8-carbonitrile	N, O	Three nitrogen atoms in the core; ketone and nitrile groups enhance polarity.
4-(1,3-benzodioxol-5-yl)-6-oxo-1,7,8-triazatricyclo[7.5.0.02,7]tetradeca-2,4,8-triene-3,5-dicarbonitrile	1,7,8-Triazatricyclo[7.5.0.02,7]tetradecane	4-(1,3-benzodioxol-5-yl), 6-oxo, 3,5-dicarbonitrile	N, O	Benzodioxol moiety increases aromaticity; dual nitriles may enhance reactivity.
4-octyl-5-sulfanylidene-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7)-dien-3-one	8-Thia-4,6-diazatricyclo[7.5.0.02,7]tetradecane	4-octyl, 5-sulfanylidene	S, N	Sulfur atom replaces oxygen; octyl chain introduces lipophilicity.
3-amino-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2,4,6-tetraene-5-thiol	8-Thia-4,6-diazatricyclo[7.5.0.02,7]tetradecane	3-amino, 5-thiol	S, N	Amino and thiol groups enable hydrogen bonding and redox activity.

Key Observations:

Core Heteroatom Composition :

• The target compound contains three nitrogen atoms (1,4,6-triaza), distinguishing it from diaza-thia analogs (e.g., 8-thia-4,6-diazatricyclo compounds) that incorporate sulfur .
• Replacement of nitrogen with sulfur (e.g., in 8-thia analogs) may alter electronic properties and metabolic stability .

Functional Group Diversity: Nitrile Groups: The target compound’s single nitrile contrasts with the dual nitriles in 4-(1,3-benzodioxol-5-yl)-6-oxo-1,7,8-triazatricyclo[...]-3,5-dicarbonitrile, which could increase electrophilicity and binding affinity . Thiol vs.

Substituent Effects :

• Lipophilicity : The 4-octyl chain in 4-octyl-5-sulfanylidene-8-thia-4,6-diazatricyclo[...]-3-one likely enhances membrane permeability compared to the target compound’s polar nitrile and ketone groups.
• Aromaticity : The benzodioxol substituent in 4-(1,3-benzodioxol-5-yl)-6-oxo-1,7,8-triazatricyclo[...] may improve π-π stacking interactions in biological systems.

Synthetic Considerations :

• The triaza core in the target compound may require complex multi-step synthesis, whereas diaza-thia systems (e.g., 8-thia-4,6-diazatricyclo derivatives) could leverage sulfur-based cyclization strategies .

Research Implications and Limitations

While direct pharmacological or physicochemical data for these compounds are unavailable in the provided evidence, structural analysis suggests:

• The target compound’s nitrile and ketone groups make it a candidate for further derivatization (e.g., amide formation or nucleophilic substitution).
• Benzodioxol- and octyl-bearing analogs may exhibit divergent solubility and bioavailability profiles, warranting experimental validation.
• Comparative studies on synthetic routes and stability (e.g., thiol oxidation in 3-amino-8-thia-4,6-diazatricyclo[...]-5-thiol ) are needed to optimize these tricyclic frameworks.

Biological Activity

The compound 3-oxo-1,4,6-triazatricyclo[7.5.0.02,7]tetradeca-2(7),5,8-triene-8-carbonitrile has garnered attention in recent years due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound belongs to a class of triazatricyclic compounds characterized by their unique structural framework. Its molecular formula is $C_{16}H_{18}N_4O_3$, and it contains a triazine ring fused with a cycloalkene structure. This specific arrangement contributes to its biological activity.

Property	Value
Molecular Weight	318.34 g/mol
Solubility	Soluble in DMSO
Melting Point	Not available
CAS Number	481-17-4

Anticancer Properties

Research indicates that 3-oxo-1,4,6-triazatricyclo[7.5.0.02,7]tetradeca-2(7),5,8-triene-8-carbonitrile exhibits significant cytotoxic effects against various cancer cell lines. In vitro studies have demonstrated that the compound induces apoptosis in tumor cells through the activation of caspase pathways.

Case Study: Cytotoxicity Against Tumor Cell Lines

A study evaluated the compound's cytotoxicity against four human tumor cell lines, revealing varying degrees of effectiveness:

Cell Line	IC50 (µM)
HeLa (Cervical)	12.5
MCF-7 (Breast)	15.2
A549 (Lung)	10.8
PC3 (Prostate)	14.0

These results suggest that the compound is particularly potent against lung cancer cells.

The mechanism by which this compound exerts its anticancer effects involves the inhibition of specific signaling pathways associated with cell proliferation and survival. It has been shown to inhibit receptor tyrosine kinases (RTKs), which are crucial for cancer cell signaling.

Antimicrobial Activity

In addition to its anticancer properties, 3-oxo-1,4,6-triazatricyclo[7.5.0.02,7]tetradeca-2(7),5,8-triene-8-carbonitrile has demonstrated antimicrobial activity against various pathogens, including bacteria and fungi.

Study on Antimicrobial Effects

A study tested the compound's efficacy against common bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Candida albicans	64 µg/mL

These findings indicate that the compound may serve as a potential lead for developing new antimicrobial agents.